Cas no 2172079-03-5 (3-(carboxymethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid)

• Product Name: 3-(carboxymethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid
• CAS No: 2172079-03-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5766562
• PubChem ID: 165600343
• Update Time: 2025-06-03

3-(carboxymethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(carboxymethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid
• 2172079-03-5
• EN300-1629131
• 3-(carboxymethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid

• Inchi： 1S/C10H12N2O4/c13-9(14)4-7-5-11-8-3-6(10(15)16)1-2-12(7)8/h5-6H,1-4H2,(H,13,14)(H,15,16)
• InChI Key： UJOXKRDKGJSASM-UHFFFAOYSA-N
• SMILES： OC(C1CC2=NC=C(CC(=O)O)N2CC1)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(carboxymethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid

Introduction to 3-(Carboxymethyl)-5H,6H,7H,8H-Imidazo[1,2-a]Pyridine-7-Carboxylic Acid (CAS No. 2172079-03-5)

3-(Carboxymethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 2172079-03-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug discovery programs.

The chemical structure of 3-(carboxymethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid is characterized by a fused imidazole and pyridine ring system, with a carboxymethyl group attached to the imidazole ring and a carboxylic acid group on the pyridine ring. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 3-(carboxymethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(carboxymethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce oxidative stress and neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in preventing or slowing the progression of these debilitating conditions.

The pharmacokinetic profile of 3-(carboxymethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through the urine.

Safety and toxicity studies have also been conducted to evaluate the potential side effects of 3-(carboxymethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid. These studies have shown that it has a wide therapeutic window and low toxicity at therapeutic doses. However, further long-term safety studies are required to fully understand its safety profile in humans.

The development of 3-(carboxymethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid as a pharmaceutical agent is currently underway. Several clinical trials are being planned to assess its efficacy and safety in treating various diseases. These trials will provide valuable insights into its potential as a therapeutic agent and pave the way for its future use in clinical practice.

In conclusion, 3-(carboxymethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 2172079-03-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.